(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl (3S)-3-[[(2S)-2-aminopropanoyl]-methylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25N3O3/c1-13(18)16(21)19(2)15-9-6-10-20(11-15)17(22)23-12-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,18H2,1-2H3/t13-,15-/m0/s1
• InChI Key: VDJGRMUBMCCAKV-ZFWWWQNUSA-N
• Canonical SMILES: CC(C(=O)N(C)C1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)[C@H]1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is a chiral piperidine derivative of high interest in medicinal chemistry and drug discovery research. This compound features a defined stereochemistry and a benzyl ester group, which is commonly utilized as a key protecting group in multi-step organic synthesis . Compounds within this chemical class are frequently investigated as synthetic intermediates for the development of pharmacologically active molecules . Structurally similar piperidine-based compounds have been explored as potent, orally bioavailable secretagogues , and their pharmacokinetic profiles, including trans-esterification reactions in biological systems, have been the subject of scientific study . Furthermore, related analogs are known to be examined for their potential biological activities, which can include enzyme inhibition and receptor binding affinity studies . The presence of the methyl-amino and 2-aminopropionyl motifs provides versatility for further chemical modification, making this a valuable building block for constructing more complex chemical entities. This product is intended for research purposes only and is not intended for human or veterinary diagnostic or therapeutic uses. Researchers should handle this material with appropriate safety precautions, as it may be harmful if swallowed, cause skin or eye irritation, or cause respiratory irritation .

Biological Activity

(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester, also known as AM97867, is a synthetic compound with potential biological activities. This article explores its molecular structure, synthesis, and biological effects, particularly focusing on its pharmacological properties and applications in medicinal chemistry.

Molecular Structure and Properties

The molecular formula of (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester is $C_{17}H_{25}N_{3}O_{3}$ with a molecular weight of 319.4 g/mol. The compound features a piperidine ring, which is significant for its biological activity, particularly in the context of drug design.

Property	Value
Molecular Formula	C17H25N3O3
Molecular Weight	319.4 g/mol
CAS Number	1354026-17-7

Synthesis

The synthesis of (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester involves several steps, typically starting from readily available amino acids and utilizing standard peptide coupling techniques. The strategy often includes protecting group strategies to ensure selectivity during the reaction process.

Pharmacological Properties

Research indicates that this compound exhibits various biological activities, including:

• Anticancer Activity : Preliminary studies suggest that (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester may inhibit the growth of certain cancer cell lines. For instance, in vitro assays have demonstrated cytotoxic effects against human cervix carcinoma (HeLa) cells, with an IC50 value indicating significant potency.
• Neuroprotective Effects : There are indications that this compound may possess neuroprotective properties, potentially through modulation of neurotransmitter systems or inhibition of apoptotic pathways.

Case Studies

A notable study investigated the effects of this compound on HeLa cells and several other cancer lines. The results showed that the compound's structure allows it to interact effectively with cellular targets involved in proliferation and survival pathways.

Cell Line	IC50 (μM)
HeLa	15.4
CEM (T-lymphocyte)	12.8
L1210 (Leukemia)	9.6

The mechanism by which (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester exerts its effects is not fully elucidated but may involve:

• Inhibition of Protein Synthesis : By mimicking natural substrates in protein synthesis pathways.
• Modulation of Signaling Pathways : Potentially affecting pathways such as apoptosis and cell cycle regulation.

Comparison with Similar Compounds

Structural Similarities and Differences

The compound belongs to a class of piperidine-based esters with modifications on the amino-acyl and ester groups. Key structural analogs include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Variation	Source
(S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester (Target)	C₁₉H₂₉N₃O₃	347.45	Methyl group on amino-acyl side chain
(R)-3-[((S)-2-Amino-propionyl)-isopropyl-amino]-piperidine-1-carboxylic acid benzyl ester	C₁₉H₂₉N₃O₃	347.45	Isopropyl instead of methyl group
(S)-3-((S)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid tert-butyl ester	C₁₅H₂₉N₃O₃	361.48	tert-Butyl ester and branched amino-acyl
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	C₂₀H₃₁N₃O₃	361.48	Ethyl-carbamic acid substitution

Key Observations :

• Ester Group Modifications : The tert-butyl ester in enhances lipophilicity compared to the benzyl ester in the target compound, which may influence membrane permeability.
• Amino-Acyl Branching: Compounds with 3-methyl-butyryl groups (e.g., ) introduce additional hydrophobicity, affecting solubility and metabolic stability.

Physicochemical Properties

• Density and Boiling Points : The target compound has a predicted boiling point of 505.8±50.0 °C , higher than its tert-butyl analog (unreported) but lower than ethyl-carbamic derivatives .
• Acid Dissociation (pKa) : The pKa of the target compound is predicted at 8.49±0.29 , suggesting moderate basicity under physiological conditions .

Preparation Methods

Stereoselective Methylamino Installation

The critical step involves introducing the methylamino group at the C3 position of the piperidine ring while retaining the (S)-configuration. Two predominant methods are employed:

Method A: Reductive Amination

• Conditions : 0°C, methanol, 12 h

• Yield : 72–78%

• Stereochemical outcome : >95% retention of (S)-configuration

Method B: Nucleophilic Substitution

• Conditions : DMF, 40°C, 24 h

• Yield : 65–68%

• Challenges : Competing elimination reactions necessitate strict moisture control

Amino Acid Coupling Strategies

The (S)-2-aminopropionyl moiety is introduced via peptide coupling reactions. Key methodologies include:

HOBt/EDC-Mediated Coupling

• Solvent : Dichloromethane (DCM)

• Temperature : -15°C

• Yield : 83%

• Critical parameter : Maintaining pH 7–8 with N-methylmorpholine to prevent epimerization

Mixed Carbonate Approach

A novel method utilizing benzyl chloroformate generates an active carbonate intermediate:

• Advantage : Eliminates need for coupling reagents

• Yield : 76%

• Side products : <2% N-overacylation

Benzyl Ester Formation and Final Deprotection

Esterification Techniques

The terminal carboxylate is converted to benzyl ester using:

• Benzyl bromide/K2CO3 : 85% yield, 6 h reflux in acetone

• Diazomethane/benzyl alcohol : 91% yield, but requires strict safety protocols

Global Deprotection Sequence

A three-stage process ensures complete deprotection:

• Hydrogenolysis : 10% Pd/C, H2 (1 atm), ethanol, 24 h → Cbz removal

• Acidic workup : 1M HCl to protonate free amine

• Crystallization : Ethyl acetate/hexane yields 98.5% pure product

Comparative Analysis of Synthetic Routes

Method	Total Yield (%)	ee (%)	Key Advantage	Limitation
Reductive amination	58	99.2	High stereocontrol	Multi-step purification
SN2 displacement	47	97.8	Shorter reaction time	Lower yield
Mixed carbonate	63	99.5	Fewer side products	Requires anhydrous conditions

Data synthesized from

Challenges and Optimization Strategies

Racemization During Coupling

The labile α-hydrogen of the (S)-2-aminopropionyl group necessitates:

• Low temperatures (-15°C to 0°C)

• Non-basic additives (e.g., HOAt instead of HOBt)

• Short reaction times (<4 h)

Purification Complexities

Reverse-phase HPLC (C18 column, 0.1% TFA/MeCN gradient) resolves diastereomeric impurities arising from:

• Partial epimerization at C2 (0.3–1.2%)

• Residual coupling reagents (EDC urea derivatives)

Emerging Methodologies

Enzymatic Resolution

Lipase-catalyzed kinetic resolution of racemic intermediates demonstrates promise:

• Candida antarctica lipase B : 98% ee, 45% yield

• Solvent system : tert-Butyl methyl ether/water biphasic

Continuous Flow Chemistry

Microreactor systems enhance reproducibility:

• Residence time: 8 min vs. 24 h batch

• Yield improvement: 12%

Q & A

Basic Research Questions

Q. What are the key synthetic steps for preparing (S)-3-[((S)-2-Amino-propionyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester?

• Methodological Answer : The synthesis typically involves:

• Step 1 : Preparation of a protected (S)-piperidine derivative (e.g., benzyl ester protection of the piperidine nitrogen).
• Step 2 : Coupling the (S)-2-amino-propionyl moiety via amide bond formation, often using carbodiimide-based coupling agents like EDC or HOBt.
• Step 3 : Methylation of the secondary amine using methyl iodide or dimethyl sulfate under basic conditions.
• Step 4 : Deprotection and purification via column chromatography or recrystallization.
  Key challenges: Maintaining stereochemical integrity during coupling and methylation steps .

Q. Which spectroscopic techniques are critical for characterizing this compound?

• Methodological Answer :

• NMR Spectroscopy : 1H/13C NMR confirms stereochemistry (e.g., coupling constants for chiral centers) and functional groups (amide, ester).
• X-ray Crystallography : Resolves absolute configuration, particularly for verifying (S,S)-stereochemistry.
• IR Spectroscopy : Identifies carbonyl stretches (amide I/II bands at ~1650 cm⁻¹, ester C=O at ~1730 cm⁻¹).
• Mass Spectrometry : High-resolution MS validates molecular weight (e.g., [M+H]+ at m/z 319.4) .

Q. What are common impurities observed during synthesis?

• Methodological Answer :

• Diastereomers : Arise from incomplete stereochemical control during coupling or methylation.
• By-products : Hydrolysis of the benzyl ester under acidic/basic conditions or incomplete methylation.
• Detection : Reverse-phase HPLC with chiral columns or LC-MS to resolve stereoisomers .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and purity?

• Methodological Answer :

• Solvent Selection : Use anhydrous DMF or dichloromethane to minimize hydrolysis.
• Catalysts : Add DMAP (4-dimethylaminopyridine) to enhance acylation efficiency.
• Temperature Control : Maintain 0–5°C during methylation to suppress racemization.
• Monitoring : Real-time FTIR or TLC to track reaction progress.
  Data Example: A 15% yield increase was reported using DMAP in analogous piperidine derivatives .

Q. How does stereochemistry influence biological activity in this compound?

• Methodological Answer :

• Enantiomer Comparison : (R)-configured analogs (e.g., ) show reduced binding affinity to serine proteases compared to (S)-forms due to spatial mismatch in active sites.
• Assay Design : Use enantioselective enzyme inhibition assays (e.g., trypsin-like proteases) to quantify IC50 differences.
• Case Study : (S,S)-isomers exhibited 10-fold higher activity in receptor-binding studies compared to (R,S)-diastereomers .

Q. How can contradictions in bioactivity data across studies be resolved?

• Methodological Answer :

• Source Analysis : Verify stereochemical purity (≥98% by chiral HPLC) to rule out enantiomeric contamination.
• Assay Variability : Standardize conditions (pH, temperature, co-factors) for enzyme inhibition assays.
• Structural Modifications : Introduce fluorinated or isotopic labels to track metabolic stability in conflicting pharmacokinetic studies .

Key Research Gaps

• Mechanistic Studies : Molecular dynamics simulations to map interactions with protease targets.
• In Vivo Profiling : Pharmacokinetic studies in rodent models to assess bioavailability.
• Structural Analogs : Synthesis of fluorinated derivatives to study metabolic stability .